Cas no 654637-17-9 (1,3-Dioxane, 4-(2-naphthalenyl)-)

• Product name: 1,3-Dioxane, 4-(2-naphthalenyl)-
• CAS No: 654637-17-9
• MF: C₁₄H₁₄O₂
• MW: 214.25976
• CID: 399202
• PubChem ID: 45117115

1,3-Dioxane, 4-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 4-(2-naphthalenyl)-
• 1,3-Dioxane,4-(2-naphthalenyl)-(9CI)
• 4-naphthalen-2-yl-1,3-dioxane
• 654637-17-9
• DTXSID70668555
• 4-(Naphthalen-2-yl)-1,3-dioxane

• Inchi： InChI=1S/C14H14O2/c1-2-4-12-9-13(6-5-11(12)3-1)14-7-8-15-10-16-14/h1-6,9,14H,7-8,10H2
• InChI Key： FXJASKHJYMZLII-UHFFFAOYSA-N
• SMILES： C1COCOC1C2=CC3=CC=CC=C3C=C2

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46